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Compound of Interest

Compound Name: Permabond 910

Cat. No.: B1167610

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols regarding the cure time of
Permabond 910, a methyl cyanoacrylate adhesive. The information is intended to guide
researchers, scientists, and drug development professionals in optimizing the use of this
adhesive for various laboratory applications.

Introduction to Permabond 910

Permabond 910 is a single-part, low-viscosity, fast-curing adhesive that polymerizes at room
temperature.[1][2] It is primarily composed of methyl cyanoacrylate and is specifically designed
for bonding metal surfaces, although it also forms strong bonds with a wide variety of other
materials, including most plastics and rubbers.[1][2][3] The curing process is initiated by the
presence of moisture on the substrate surfaces.[3][4]

Factors Influencing Cure Time

The cure time of Permabond 910 is not a single value but is influenced by several factors.
Understanding these variables is critical for achieving consistent and reliable bonding in a
laboratory setting. The primary factors include:

o Substrate Type: The chemical nature of the bonding surfaces significantly affects cure
speed.
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o Temperature: Ambient temperature and the temperature of the substrates play a crucial role
in the polymerization rate.

e Humidity: As moisture initiates the curing process, the level of relative humidity (RH) in the
environment is a key factor.

e Bond Gap: The distance between the two surfaces being bonded can impact the time
required for a full cure.

Use of Accelerators: The application of an accelerator can dramatically reduce the cure time.

Cure Time Data

The following tables summarize the available quantitative data on the cure time of Permabond
910 under different conditions.

Fixture Time on Various Substrates at Ambient
Conditions

Fixture time is defined as the time required for the adhesive to develop sufficient strength to
allow the bonded assembly to be handled without compromising the integrity of the bond. The
following data is based on ambient room temperature (approximately 20-25°C) and unspecified
but typical laboratory humidity levels.
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Substrate Fixture Time (seconds)
Steel 10 - 15[1][5]

Aluminum 10-15

Brass 10-15

Stainless Steel 10-15

Buna N Rubber 10 - 15[1][5]

Phenolic 10 - 15[1][5]

ABS 10- 15

PVvVC 10- 15

Polycarbonate 10-15

A full cure, where the adhesive reaches its maximum bond strength, is typically achieved within
24 hours at room temperature.[5]

Effect of Temperature and Humidity on Cure Time

While specific quantitative data for Permabond 910 across a range of temperatures and
humidity is not readily available in public literature, the general behavior of methyl
cyanoacrylate adhesives provides a strong indication of the expected trends.

Condition Effect on Cure Time

Higher Temperature Generally accelerates the cure rate.
Lower Temperature Generally slows down the cure rate.
Higher Relative Humidity Significantly accelerates the cure rate.
Lower Relative Humidity Significantly slows down the cure rate.

It is recommended to conduct preliminary tests under specific laboratory conditions to
determine the precise cure times for critical applications.
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Effect of Activators on Cure Time

The use of an accelerator, such as Permabond QFS 16, can significantly reduce the cure time
of Permabond 910, especially on acidic surfaces or in large bond gaps.[1][2][6]

Condition Fixture Time on Steel (seconds)
Without Activator 10-15
With Permabond QFS 16 <5

Experimental Protocols

The following are detailed methodologies for key experiments related to determining the cure
time of Permabond 910.

Protocol for Determining Fixture Time

Obijective: To determine the time required for Permabond 910 to achieve handling strength on
a specific substrate.

Materials:

» Permabond 910 adhesive

e Substrate materials (e.g., steel, aluminum, plastic coupons)
e Solvent for cleaning (e.g., isopropanol, acetone)

e Lint-free wipes

e Timer or stopwatch

o Apparatus for applying a small, consistent load

Procedure:

e Surface Preparation: Thoroughly clean the substrate surfaces with a suitable solvent to
remove any oil, grease, or other contaminants. Allow the solvent to fully evaporate.
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» Adhesive Application: Apply a single drop of Permabond 910 to one of the substrate
surfaces.

e Assembly: Immediately bring the two substrates together, ensuring proper alignment. Apply
firm, consistent pressure to spread the adhesive into a thin, uniform layer.

e Timing: Start the timer as soon as the substrates are joined.

o Testing for Fixture: At regular, short intervals (e.g., every 2-3 seconds), gently attempt to
move the substrates relative to each other. The point at which the bond is strong enough to
resist this gentle force is the fixture time.

o Record Data: Record the fixture time for the specific substrate. Repeat the experiment at
least three times to ensure reproducibility.

Protocol for Evaluating the Effect of Temperature on
Cure Time

Objective: To quantify the effect of different ambient temperatures on the fixture time of
Permabond 910.

Materials:

e Same materials as in Protocol 4.1.

o Temperature-controlled chamber or incubator.
Procedure:

¢ Conditioning: Place the Permabond 910 adhesive and substrate materials in the
temperature-controlled chamber set to the desired test temperature (e.g., 5°C, 15°C, 25°C,
35°C) for at least one hour to allow them to reach thermal equilibrium.

o Experimentation: While inside the temperature-controlled chamber, follow the procedure
outlined in Protocol 4.1 to determine the fixture time.

» Data Collection: Record the fixture time for each temperature point.
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e Analysis: Plot a graph of fixture time versus temperature to visualize the relationship.

Visualizations
Factors Influencing Permabond 910 Cure Time

Factors Influencing Permabond 910 Cure Time

Substrate Type Temperature Relative Humidity Bond Gap Use of Activator

Click to download full resolution via product page

Caption: Key factors that influence the cure time of Permabond 910 adhesive.

Experimental Workflow for Determining Fixture Time
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Experimental Workflow for Determining Fixture Time
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Caption: A flowchart outlining the experimental steps to determine fixture time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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